5-ethyl-N-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)thiophene-2-sulfonamide

• IUPAC Name: 5-ethyl-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C22H32N4O2S2/c1-4-19-6-8-22(29-19)30(27,28)23-16-21(26-13-11-24(2)12-14-26)17-5-7-20-18(15-17)9-10-25(20)3/h5-8,15,21,23H,4,9-14,16H2,1-3H3
• InChI Key: MZJWHKFJXQBQFP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)NCC(C2=CC3=C(C=C2)N(CC3)C)N4CCN(CC4)C
• Molecular Formula: C22H32N4O2S2
• Molecular Weight: 448.6 g/mol

Description

5-ethyl-N-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C22H32N4O2S2 and its molecular weight is 448.64. The purity is usually 95%.
BenchChem offers high-quality 5-ethyl-N-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)thiophene-2-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-ethyl-N-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)thiophene-2-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Mn2+ Complexes with Sulfonamide Groups

Research by Uzal-Varela et al. (2020) introduced Mn2+ complexes containing sulfonamide groups that exhibit pH-responsive relaxivity, highlighting their potential utility in bioimaging applications. The complexes show significant changes in relaxivity in response to pH changes, making them promising candidates for MRI contrast agents (Uzal-Varela et al., 2020).

Ocular Hypotensive Activity

A study by Prugh et al. (1991) focused on the synthesis and evaluation of 5-substituted thieno[2,3-b]thiophene-2-sulfonamides for ocular hypotensive activity. These compounds were investigated as potential treatments for glaucoma, emphasizing the therapeutic value of sulfonamide derivatives in ocular conditions (Prugh et al., 1991).

Antagonists for 5-HT(1B/1D) Receptors

Liao et al. (2000) synthesized a series of N-piperazinylphenyl biphenylcarboxamides and biphenylsulfonamides as potent and selective 5-HT(1B/1D) antagonists. These compounds showed high affinities and pronounced effects in pharmacological evaluations, demonstrating their potential as therapeutic agents targeting serotonin receptors (Liao et al., 2000).

Structural and Infrared Studies of Sulfonamide Triazenes

Dabbagh et al. (2008) investigated the structure of sulfonamide triazenes using DFT, ab initio, and FT-IR studies. Their research provides insights into the chemical properties and potential applications of sulfonamide triazenes in chemical synthesis and materials science (Dabbagh et al., 2008).

Synthesis and Biological Screening of Ethylated Sulfonamides

A study by Irshad et al. (2016) involved the synthesis and biological screening of ethylated sulfonamides with a 1,4-Benzodioxane moiety. These compounds were evaluated for their inhibitory activities against various enzymes and bacterial strains, showcasing the versatility of sulfonamide derivatives in developing new therapeutic agents (Irshad et al., 2016).

Mechanism of Action

The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years . Indoles, both natural and synthetic, show various biologically vital properties .